Mal-Amido-PEG5-alkyne

• Molecular Formula: C20H30N2O8
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C20H30N2O8/c1-2-8-26-10-12-28-14-16-30-17-15-29-13-11-27-9-5-18(23)21-6-7-22-19(24)3-4-20(22)25/h1,3-4H,5-17H2,(H,21,23)
• InChIKey: AFUMSMRNGMGCCB-UHFFFAOYSA-N

Mal-Amido-PEG5-alkyne: Heterobifunctional PEG Linker

Mal-Amido-PEG5-alkyne (CAS: 2496687-04-6) is a single molecular weight, heterobifunctional linker composed of a maleimide group and a terminal alkyne, separated by a discrete polyethylene glycol (PEG5) spacer . Its precise molecular formula, C20H30N2O8, yields a molecular weight of 426.46 g/mol [1]. This compound facilitates a two-step, orthogonal bioconjugation strategy: the maleimide undergoes a Michael addition with thiol (-SH) groups, and the alkyne participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-bearing molecules . The PEG5 spacer confers aqueous solubility while maintaining a defined, compact structure distinct from polydisperse PEG alternatives [2].

• [1] MedChemExpress. Mal-amido-PEG5-alkyne. Product Page. Accessed 2026. View Source
• [2] Empireagents. Mal-amido-PEG5-alkyne. Product Page. Accessed 2026. View Source

Why Shorter PEG Linkers Fail as Substitutes

While many heterobifunctional linkers share the alkyne and maleimide motifs, direct substitution of Mal-Amido-PEG5-alkyne with common alternatives (e.g., Alkyne-PEG4-maleimide, Mal-PEG3-propargyl, DBCO-dPEG4-MAL) can undermine experimental objectives. These compounds are not interchangeable; variations in PEG chain length directly influence conjugate solubility and hydrodynamic radius [1], differences in the alkyne moiety (terminal vs. strained) dictate reaction kinetics and catalyst requirements , and the use of polydisperse PEG (vs. the discrete PEG5 chain) introduces significant analytical heterogeneity and batch-to-batch variability . The following quantitative evidence details the specific, measurable points of differentiation that establish Mal-Amido-PEG5-alkyne as a distinct entity for precise, reproducible bioconjugation workflows.

• [1] PTC-BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source

Mal-Amido-PEG5-alkyne: Performance Evidence

Spacer Arm Length: PEG5 vs. PEG4

The PEG5 spacer in Mal-Amido-PEG5-alkyne is a discrete, single molecular weight chain of five ethylene glycol units. This differs from the common Alkyne-PEG4-maleimide analog, which has a spacer length of 14Å (1.4 nm) [1]. In protein-polymer conjugation studies, increasing the linker length from an equivalent of PEG4 to PEG5 has been shown to reduce steric hindrance, resulting in a 20-25% increase in conjugation yield [2]. This empirical finding underscores that the incremental chain length of Mal-Amido-PEG5-alkyne is not arbitrary but is a critical design parameter for optimizing bioconjugation efficiency.

Evidence Dimension	Conjugation yield as a function of linker length
Target Compound Data	Not directly measured, but class data for PEG5 length suggests improved yield.
Comparator Or Baseline	Alkyne-PEG4-maleimide (1.4 nm spacer); Class data for PEG4 length shows lower yield.
Quantified Difference	Approximately 20-25% higher conjugation yield for PEG5-length spacer relative to PEG4-length in comparable systems [2].
Conditions	Inferred from protein-polymer conjugation studies using linear PEG spacers of varying lengths.

Why This Matters

A 20-25% increase in yield directly reduces material waste and improves the cost-efficiency of synthesizing valuable conjugates like ADCs or PROTACs.

• [1] Santa Cruz Biotechnology. Alkyne-PEG4-maleimide Product Page. Accessed 2026. View Source
• [2] RSC Publishing. Enhancing the conjugation yield of brush polymer–protein conjugates by increasing the linker length at the polymer end-group. 2016. View Source

Hydrophilicity: PEG5 vs. PEG4

Mal-Amido-PEG5-alkyne possesses a terminal alkyne group, which requires a copper(I) catalyst for reaction with azides via CuAAC. This contrasts with strained alkyne alternatives like DBCO-dPEG4-MAL, which react via strain-promoted azide-alkyne cycloaddition (SPAAC) . While DBCO-based linkers offer copper-free conditions, this comes at a significantly higher cost; vendors note that terminal alkyne-based linkers are 'much more affordable' than their DBCO counterparts . Furthermore, the reaction kinetics differ substantially. While specific rate constants for Mal-Amido-PEG5-alkyne are not reported, the general second-order rate constant for terminal alkynes in CuAAC is on the order of 10^-2 M^-1s^-1, compared to approximately 10^-1 M^-1s^-1 for DBCO in SPAAC [1].

Evidence Dimension	Reaction mechanism, cost, and approximate kinetics
Target Compound Data	Terminal alkyne: CuAAC reaction mechanism; approximate second-order rate constant ~10^-2 M^-1s^-1 [1].
Comparator Or Baseline	DBCO-dPEG4-MAL: SPAAC reaction mechanism; approximate second-order rate constant ~10^-1 M^-1s^-1 [1].
Quantified Difference	DBCO is ~10x faster but requires a copper catalyst for the alkyne reaction. Terminal alkyne-based linkers are noted as significantly more cost-effective .
Conditions	General kinetic data for terminal alkynes (CuAAC) vs. DBCO (SPAAC).

Why This Matters

The choice between a terminal alkyne and a strained alkyne is a strategic decision balancing cost, speed, and the requirement for a copper catalyst, making Mal-Amido-PEG5-alkyne a preferred option for cost-sensitive, copper-tolerant workflows.

• [1] M. F. Debets, et al. 'Aza-dibenzocyclooctynes for fast and efficient enzyme PEGylation via copper-free (3+2) cycloaddition.' Chemical Communications, 2010, 46, 97-99. View Source

Amido vs. Propionamide Linker Architecture

Mal-Amido-PEG5-alkyne is a discrete, single molecular weight compound with a defined mass of 426.46 g/mol [1]. This is fundamentally different from widely used polydisperse PEG linkers (e.g., mPEG-MAL, molecular weight range of ±10% or more), which consist of a mixture of chain lengths . As noted by manufacturers of discrete PEGs (dPEGs), the Poisson distribution of chain lengths in polydisperse PEG creates significant analytical challenges, including broad peaks in HPLC and complex mass spectra, making precise characterization of the final conjugate difficult or impossible . The use of a discrete linker like Mal-Amido-PEG5-alkyne ensures that any observed biological or pharmacological effect can be definitively attributed to a single chemical entity.

Evidence Dimension	Molecular weight distribution and analytical complexity
Target Compound Data	Single molecular weight, discrete PEG5 chain. MW = 426.46 g/mol. [1]
Comparator Or Baseline	Polydisperse PEG linkers (e.g., mPEG2000-MAL) with a distribution of chain lengths (±10-20% of nominal MW).
Quantified Difference	Discrete vs. polydisperse. The analytical advantage is qualitative (e.g., ability to obtain a single, defined mass spectrum vs. a broad distribution) rather than a single quantitative metric.
Conditions	Analytical characterization of small molecule-protein conjugates.

Why This Matters

This is a critical factor for any research aiming for publication or translation to a regulated environment, as the use of a discrete linker provides unambiguous analytical traceability and simplifies regulatory filing.

• [1] MedChemExpress. Mal-amido-PEG5-alkyne Product Page. Accessed 2026. View Source

PROTAC Linker Length Optimization

Commercial sources for Mal-Amido-PEG5-alkyne specify a purity of ≥98% as determined by High-Performance Liquid Chromatography (HPLC) . This is a critical differentiator from less rigorously characterized in-house synthesized linkers or lower-grade commercial alternatives, where purity may only be ≥95% or not specified [1]. A seemingly small difference of 3% in purity can translate to a significant increase in side products and unconjugated starting material. For example, in a typical bioconjugation reaction using 10 mg of linker, a 98% pure reagent contains 0.2 mg of impurities, whereas a 95% pure reagent contains 0.5 mg of impurities, representing a 2.5-fold higher contaminant load that can complicate purification and reduce the yield of the desired conjugate [2].

Evidence Dimension	Purity specification (% by HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Some alternative commercial suppliers may offer purity of ≥95% or unspecified purity for related linkers [1].
Quantified Difference	At least a 3% absolute difference in purity, leading to a 2.5x higher absolute impurity mass in a 10 mg sample (0.5 mg vs. 0.2 mg).
Conditions	HPLC analysis of commercial lots.

Why This Matters

This directly impacts the efficiency of downstream purification and ensures high reproducibility of conjugation yield, saving time and costly materials, particularly when scaling up for preclinical studies.

• [1] Empireagents. Mal-amido-PEG5-alkyne Product Page. Accessed 2026. View Source
• [2] NanoImaging Services. The Impact of Purity on Bioconjugation. Accessed 2026. View Source

Mal-Amido-PEG5-alkyne: Key Applications

PROTAC Conjugate Assembly with PEG5

Mal-Amido-PEG5-alkyne enables a precise two-step conjugation strategy ideal for generating ADCs with a controlled DAR. First, the maleimide group can be used to conjugate the linker to engineered cysteine residues on an antibody, forming a stable thioether bond . Second, the terminal alkyne is used to attach a cytotoxic payload bearing an azide group via CuAAC [1]. The discrete, single molecular weight PEG5 spacer simplifies analysis of the final ADC, which is crucial for understanding structure-activity relationships and for regulatory filing .

ADC Intermediate: Maleimide-Thiol Conjugation

In the development of Proteolysis Targeting Chimeras (PROTACs), linker length is a critical determinant of ternary complex formation and degradation efficiency . Mal-Amido-PEG5-alkyne provides a well-defined, intermediate-length spacer that offers greater conformational flexibility than shorter PEG2 or PEG3 linkers, while avoiding the excessive flexibility and analytical complexity of longer, polydisperse chains [1]. Its orthogonal maleimide and alkyne handles allow for modular assembly of the PROTAC by attaching an E3 ligase ligand and a target protein ligand in a controlled, stepwise manner .

Controlled Surface Immobilization

This linker is well-suited for the site-specific introduction of single fluorescent probes, affinity tags, or other reporter molecules onto proteins. The maleimide group enables selective conjugation to a unique cysteine residue , while the alkyne provides a bioorthogonal handle for subsequent attachment of an azide-modified probe [1]. The PEG5 spacer minimizes any potential disruption to protein structure or function by the attached probe, which is essential for obtaining accurate biophysical measurements (e.g., FRET, fluorescence polarization) and functional assays .

• [1] PTC-BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source